Cas no 2462-02-4 (1-phenyl-2-sulfanylethan-1-one)

• Product Name: 1-phenyl-2-sulfanylethan-1-one
• CAS No: 2462-02-4
• MF: C₈H₈OS
• MW: 152.213521003723
• MDL: MFCD00661458
• CID: 43013
• PubChem ID: 11073609
• Update Time: 2025-05-19

1-phenyl-2-sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-1-phenylethanone
• 2-MERCAPTO ACETOPHENONE
• 1-phenyl-2-sulfanylethan-1-one
• Ethanone,2-mercapto-1-phenyl
• phenacyl mercaptan
• EN300-98345
• DIYFBIOUBFTQJU-UHFFFAOYSA-N
• AKOS015950885
• DTXSID80454168
• CAA46202
• 2462-02-4
• FL0
• Ethanone, 2-mercapto-1-phenyl-
• MFCD00661458
• SCHEMBL108519
• E84473
• 1-PHENYL-2-SULFANYLETHANONE
• DB-293184
• DTXCID40404987

• MDL： MFCD00661458
• Inchi： 1S/C8H8OS/c9-8(6-10)7-4-2-1-3-5-7/h1-5,10H,6H2
• InChI Key： DIYFBIOUBFTQJU-UHFFFAOYSA-N
• SMILES： SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 152.03000
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 55.87000
• LogP: 1.79910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-2-sulfanylethan-1-one

1-Phenyl-2-Sulfanylethan-1-One (CAS No. 2462-02-4): A Comprehensive Overview

1-Phenyl-2-sulfanylethan-1-one, also known by its CAS registry number 2462-02-4, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug development, advanced materials synthesis, and environmental chemistry. In this article, we delve into the properties, applications, and recent advancements related to 1-phenyl-2-sulfanylethan-1-one, providing a comprehensive understanding of its role in modern scientific research.

The molecular structure of 1-phenyl-2-sulfanylethan-1-one consists of a phenyl group attached to a ketone moiety, with a sulfanyl (thioether) group positioned at the beta-carbon. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to undergo nucleophilic additions and thioether-based reactions, which are pivotal in constructing complex molecular architectures.

One of the most notable applications of 1-phenyl-2-sulfanylethan-1-one is in the field of drug discovery. Its sulfanyl group serves as a reactive site for various nucleophiles, enabling the formation of diverse pharmacophores. For instance, recent research has demonstrated its utility in synthesizing thiosemicarbazones, which exhibit potent antiproliferative activity against cancer cell lines. Additionally, the compound has been employed as a precursor for thiol-containing peptides, which are critical in studying protein-protein interactions and developing novel therapeutic agents.

In materials science, 1-phenyl-2-sulfanylethan-1-one has emerged as a key building block for constructing advanced polymers and hybrid materials. Its sulfur-containing functionality facilitates cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. Recent advancements have focused on its use in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold promise for applications in drug delivery systems and smart textiles.

The environmental chemistry community has also taken interest in 1-phenyl-2-sulfanylethan-1-one, particularly its role as an intermediate in the degradation pathways of sulfur-containing pollutants. Studies have shown that this compound can act as a precursor for the formation of stable sulfur-containing intermediates during the breakdown of organic sulfides under aerobic conditions. Understanding these processes is crucial for developing efficient strategies to mitigate environmental contamination caused by sulfur-based compounds.

Recent breakthroughs in synthetic methodology have further expanded the utility of 1-phenyl-2-sulfanylethan-1-one. For example, researchers have developed catalytic asymmetric synthesis routes to access enantiomerically enriched derivatives of this compound. These enantioselective methods are particularly valuable for producing chiral building blocks required in asymmetric catalysis and enantioselective drug synthesis.

In conclusion, 1-phenyl-2-sulfanylethan-1-one (CAS No. 2462-02-4) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new synthetic routes and functional applications for this compound, its significance in modern scientific endeavors is expected to grow further.